Cas no 1429419-59-9 (5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester)

5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester is a heterocyclic compound featuring a fused triazolopyrimidine core with a methyl substituent at the 5-position and an ethyl ester group at the 7-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The ethyl ester moiety enhances solubility and reactivity, facilitating further functionalization. Its rigid triazolopyrimidine scaffold contributes to stability and potential binding affinity in target applications. The compound is suitable for use in medicinal chemistry research, including the design of enzyme inhibitors or receptor modulators, owing to its well-defined synthetic accessibility and structural tunability.
5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester structure
1429419-59-9 structure
Product Name:5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester
CAS No:1429419-59-9
MF:C9H10N4O2
MW:206.20130109787
CID:5179978
Update Time:2026-03-05

5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester
    • Inchi: 1S/C9H10N4O2/c1-3-15-8(14)7-4-6(2)12-9-10-5-11-13(7)9/h4-5H,3H2,1-2H3
    • InChI Key: LUPJYDWMXDENQX-UHFFFAOYSA-N
    • SMILES: C12=NC=NN1C(C(OCC)=O)=CC(C)=N2

5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM504212-1g
Ethyl5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylate
1429419-59-9 97%
1g
$*** 2023-03-30
Chemenu
CM504212-5g
Ethyl5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylate
1429419-59-9 97%
5g
$*** 2023-03-30
Ambeed
A707145-1g
Ethyl 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylate
1429419-59-9 97%
1g
$265.0 2024-04-23
Ambeed
A707145-5g
Ethyl 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylate
1429419-59-9 97%
5g
$795.0 2024-04-23

Additional information on 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester

Research Brief on 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester (CAS: 1429419-59-9)

The compound 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester (CAS: 1429419-59-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have explored its utility in the design of novel kinase inhibitors and other therapeutic agents, leveraging its unique structural features to enhance binding affinity and selectivity.

Recent research has focused on optimizing the synthetic routes for 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a streamlined, one-pot synthesis method that significantly reduces production costs while maintaining high enantiomeric purity. This advancement is critical for scaling up production to meet the demands of preclinical and clinical studies. Additionally, computational modeling studies have highlighted the compound's favorable pharmacokinetic properties, such as its moderate solubility and metabolic stability, which are essential for its progression as a drug candidate.

In the context of biological activity, 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester has shown promising results as a precursor for potent kinase inhibitors. For instance, derivatives of this compound have exhibited nanomolar inhibitory activity against cyclin-dependent kinases (CDKs) and other oncogenic kinases, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024). These findings underscore its potential in targeted cancer therapies, particularly in overcoming resistance mechanisms observed with existing kinase inhibitors. Furthermore, its modular structure allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize efficacy and reduce off-target effects.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that certain analogs derived from 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a target distinct from conventional antibiotics, suggesting potential for novel antimicrobial therapies. These results highlight the versatility of this chemical scaffold in addressing unmet medical needs across diverse therapeutic areas.

In conclusion, 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid ethyl ester (CAS: 1429419-59-9) represents a highly versatile and pharmacologically relevant compound with broad applications in drug discovery. Recent advancements in its synthesis, coupled with its demonstrated biological activities, position it as a valuable tool for developing next-generation therapeutics. Future research should focus on further elucidating its mechanism of action and expanding its utility through innovative chemical modifications. The continued exploration of this scaffold holds great promise for addressing complex challenges in chemical biology and medicine.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited